Cas no 898787-96-7 ((3,4-difluorophenyl)-[3-(thiomorpholinomethyl)phenyl]methanone)

• Product Name: (3,4-difluorophenyl)-[3-(thiomorpholinomethyl)phenyl]methanone
• CAS No: 898787-96-7
• MF: C₁₈H₁₇F₂NOS
• MW: 333.395490407944
• MDL: MFCD03842277
• CID: 1946672
• PubChem ID: 24724998
• Update Time: 2025-05-21

(3,4-difluorophenyl)-[3-(thiomorpholinomethyl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

• 3,4-DIFLUORO-3'-THIOMORPHOLINOMETHYL BENZOPHENONE
• (3,4-difluorophenyl)-[3-(thiomorpholinomethyl)phenyl]methanone
• LogP
• (3,4-difluorophenyl)-[3-(thiomorpholin-4-ylmethyl)phenyl]methanone
• DTXSID40643394
• 3,4-DIFLUORO-3'-THIOMORPHOLINOMETHYLBENZOPHENONE
• (3,4-Difluorophenyl)[3-(4-thiomorpholinylmethyl)phenyl]methanone
• MFCD03842277
• AKOS016020311
• 898787-96-7
• (3,4-Difluorophenyl){3-[(thiomorpholin-4-yl)methyl]phenyl}methanone

• MDL： MFCD03842277
• Inchi： 1S/C18H17F2NOS/c19-16-5-4-15(11-17(16)20)18(22)14-3-1-2-13(10-14)12-21-6-8-23-9-7-21/h1-5,10-11H,6-9,12H2
• InChI Key： QFLLSIBSSXHRSO-UHFFFAOYSA-N
• SMILES： S1CCN(CC2C=CC=C(C(C3C=CC(=C(C=3)F)F)=O)C=2)CC1

Computed Properties

• Exact Mass: 333.10000
• Monoisotopic Mass: 333.09989166Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• PSA: 45.61000
• LogP: 3.68250

Additional information on (3,4-difluorophenyl)-[3-(thiomorpholinomethyl)phenyl]methanone

Comprehensive Overview of (3,4-difluorophenyl)-[3-(thiomorpholinomethyl)phenyl]methanone (CAS No. 898787-96-7)

The compound (3,4-difluorophenyl)-[3-(thiomorpholinomethyl)phenyl]methanone (CAS No. 898787-96-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a thiomorpholine moiety and difluorophenyl group, makes it a valuable intermediate in drug discovery and material science. Researchers are increasingly exploring its potential applications due to its bioactive properties and structural versatility.

One of the key reasons for the growing interest in (3,4-difluorophenyl)-[3-(thiomorpholinomethyl)phenyl]methanone is its relevance in medicinal chemistry. The presence of the thiomorpholine ring enhances its ability to interact with biological targets, making it a candidate for developing central nervous system (CNS) drugs. Recent studies have highlighted its potential in addressing neurodegenerative diseases, a hot topic in modern healthcare. With the rise of AI-driven drug discovery, this compound is frequently mentioned in discussions about machine learning in molecular design.

From a synthetic chemistry perspective, CAS No. 898787-96-7 is notable for its stability and reactivity. The difluorophenyl group contributes to its electron-withdrawing properties, which are crucial for catalysis and polymer chemistry. Industry experts often search for synthesis optimization methods involving this compound, as it aligns with the demand for green chemistry and sustainable manufacturing practices.

Another area where (3,4-difluorophenyl)-[3-(thiomorpholinomethyl)phenyl]methanone shines is in material science. Its molecular architecture allows for the creation of advanced polymeric materials with tailored properties. This has led to its inclusion in research on high-performance coatings and electronic materials, topics that are trending in nanotechnology forums. SEO data shows that queries like "thiomorpholine derivatives applications" and "difluorophenyl ketone uses" are on the rise, reflecting its interdisciplinary appeal.

Safety and handling of CAS No. 898787-96-7 are also frequently discussed. While not classified as hazardous, proper laboratory protocols must be followed to ensure safe usage. This aligns with the broader industry focus on chemical safety and regulatory compliance, which are top priorities for researchers and manufacturers alike.

In summary, (3,4-difluorophenyl)-[3-(thiomorpholinomethyl)phenyl]methanone (CAS No. 898787-96-7) is a multifaceted compound with applications spanning pharmaceuticals, materials science, and catalysis. Its unique structure and properties make it a subject of ongoing research, particularly in fields like AI-assisted drug discovery and sustainable chemistry. As scientific advancements continue, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and technology.